2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
Overview
Description
The compound “2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol” is a complex organic molecule. It contains an aromatic ring (phenyl group) with an amino (NH2) and a methyl (CH3) substituent, attached to a hexafluoropropan-2-ol group. The presence of both polar (amino and hydroxyl groups) and nonpolar (methyl and fluorinated alkyl groups) could give this compound unique chemical properties .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would consist of a phenyl ring with an amino group and a methyl group at the 4 and 3 positions, respectively. This would be attached to a hexafluoropropan-2-ol group. The presence of multiple fluorine atoms could significantly affect the compound’s chemical behavior, as fluorine is highly electronegative .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar and nonpolar groups could give it unique solubility properties. The fluorine atoms could also significantly affect its reactivity .
Mechanism of Action
Target of Action
The primary target of 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is the Aryl Hydrocarbon Receptor (AhR) . AhR is a cytosolic transcription factor that is known to regulate the expression of several genes, including those involved in the metabolism of xenobiotics .
Mode of Action
The compound demonstrates potent binding to the cytosolic AhR . Upon binding, it triggers the translocation of AhR to the nucleus . In the nucleus, AhR drives the transcription of cytochrome P450 1A1 (CYP1A1), a key enzyme involved in the bioactivation of the compound .
Biochemical Pathways
The compound is biotransformed by CYP1A1, leading to the generation of active metabolites . This bioactivation process is crucial for the antitumor activity of the compound . In resistant cell lines, the compound fails to drive the transcription of cyp1a1, leading to diminished bioactivation .
Result of Action
The compound exhibits potent and selective antitumor properties . It has shown activity against breast and ovarian cancer models in vitro and in vivo . Some cell lines have shown acquired resistance to the compound, with cross-resistance observed to other similar compounds .
Action Environment
The action of the compound can be influenced by the cellular environment. For instance, in resistant cell lines, AhR is constitutively localized within the nucleus, which impacts the compound’s ability to drive CYP1A1 transcription . Additionally, the compound’s action may be influenced by the expression levels of certain proteins, such as CYP1B1, which has been implicated in resistance to therapeutic agents .
Future Directions
properties
IUPAC Name |
2-(4-amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F6NO/c1-5-4-6(2-3-7(5)17)8(18,9(11,12)13)10(14,15)16/h2-4,18H,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBKBZCHWYBHANQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C(F)(F)F)(C(F)(F)F)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F6NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70561133 |
Source
|
| Record name | 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70561133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1992-09-2 |
Source
|
| Record name | 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70561133 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-Amino-3-methylphenyl)perfluoroisopropanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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